Cas no 2167730-58-5 (1-2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazol-5-ylethan-1-one)

• Product Name: 1-2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazol-5-ylethan-1-one
• CAS No: 2167730-58-5
• MF: C₁₀H₁₄BrNOS
• MW: 276.193260669708
• CID: 5753128
• PubChem ID: 165447263
• Update Time: 2025-05-23

1-2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazol-5-yl]ethan-1-one
• EN300-1269832
• 2167730-58-5
• 1-2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazol-5-ylethan-1-one

• Inchi： 1S/C10H14BrNOS/c1-6(13)7-5-12-9(14-7)8(11)10(2,3)4/h5,8H,1-4H3
• InChI Key： HGDAGFSHVAXYJT-UHFFFAOYSA-N
• SMILES： BrC(C1=NC=C(C(C)=O)S1)C(C)(C)C

Computed Properties

• Exact Mass: 274.99795g/mol
• Monoisotopic Mass: 274.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazol-5-ylethan-1-one

1-2-(1-Bromo-2,2-Dimethylpropyl)-1,3-Thiazol-5-Ylethan-1-One: A Comprehensive Overview

The compound 1-2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazol-5-ylethan-1-one, with the CAS number 2167730-58-5, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their versatile applications in drug discovery and material science. The structure of this molecule consists of a thiazole ring system substituted with a bromoalkyl group and a ketone functional group, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of thiazole derivatives in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that thiazole-containing compounds exhibit promising anti-inflammatory and antioxidant properties. The presence of the bromine atom in this compound adds further complexity to its reactivity, making it an ideal candidate for exploring various substitution reactions.

In terms of synthesis, the preparation of 1-bromo-2,2-dimethylpropyl substituents has been optimized through advanced catalytic methods. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process. The integration of such eco-friendly practices aligns with the growing demand for sustainable chemistry in the pharmaceutical industry.

The structural uniqueness of this compound also lends itself to applications in materials science. For example, its ability to form stable coordination complexes with transition metals has been explored for potential use in catalysis and sensor technology. Researchers have reported that the ketone group can act as a binding site for metal ions, facilitating the design of highly selective sensors for environmental monitoring.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize this compound at a molecular level. These techniques provide insights into its conformational dynamics and electronic properties, which are critical for understanding its reactivity and stability under various conditions.

In conclusion, 1-2-(1-bromo-2,2-dimethylpropyl)-1,3-thiazol-5-ylethan-1-one represents a significant advancement in organic synthesis and materials science. Its unique structure and functional groups make it a versatile building block for developing innovative chemical compounds with diverse applications. As research continues to uncover its potential, this compound is poised to play a pivotal role in shaping future advancements in chemistry and related disciplines.